PI230

• bioactivity: Antimicrobial
• sequence: NTCENLAGSYKGVCFGGCDRHCRTQEGAISGRCRDDFRCWCTKNC

Description

PI230 is a dual-polarization heterodyne receiver developed for the Atacama Pathfinder Experiment (APEX) 12-meter submillimeter telescope. Operating in the 200–270 GHz frequency range, it is optimized for studying molecular transitions such as CO(2–1) (230.538 GHz) and H₂CO (formaldehyde) lines. Key specifications include:

• Angular resolution: ~27.6″–29.5″ (beam size) .
• Spectral resolution: 0.0796 km s⁻¹ (native resolution) .
• Backend: Uses Fast Fourier Transform Spectrometers (FFTS4G/XFFTS) with 4–8 GHz bandwidth per polarization, enabling broad spectral coverage .
• Sensitivity: Provides >2× deeper observations compared to older instruments like SHFI-1 under identical conditions .

This compound has been pivotal in mapping molecular gas in galaxies (e.g., NGC 7213 ), studying star-forming regions , and analyzing outflow dynamics in the Small Magellanic Cloud . Its design balances wide bandwidth with moderate stability, though observational efficiency is occasionally compromised by instrumental artifacts .

Comparison with Similar Compounds

Comparison with Similar Instruments

The following table summarizes PI230’s performance against comparable receivers:

Parameter	This compound	SEPIA180	FLASH345	SHFI-1	nFLASH460
Frequency Range	200–270 GHz	159–211 GHz	325–375 GHz	200–270 GHz (legacy)	420–500 GHz
Beam Size	~27″–29″	~30″ (estimated)	~21.4″	~30″ (estimated)	~14″ (estimated)
Spectral Resolution	0.08 km s⁻¹	0.07 km s⁻¹	0.1 km s⁻¹	0.15 km s⁻¹ (legacy)	0.12 km s⁻¹
Baseline Stability	Moderate (40% subscans discarded due to standing waves)	High (20% subscans discarded)	Low (platforming issues)	Poor (replaced by this compound)	Very low (50% subscans discarded)
Typical Applications	CO(2–1), H₂CO, [CI] lines	CO(1–0), low-J transitions	High-J CO, CI	Legacy CO studies	High-frequency lines

Key Findings:

• Sensitivity vs. Stability : this compound outperforms SHFI-1 in sensitivity but lags behind SEPIA180 in baseline stability. For CO(2–1) observations, SEPIA180 retains 80% of usable data versus this compound’s 60% .
• Frequency Flexibility : this compound’s 200–270 GHz range bridges the gap between SEPIA180 (lower frequencies) and FLASH345 (higher frequencies), making it ideal for mid-J molecular transitions .
• Calibration Challenges: this compound’s polarization windows are prone to standing waves, requiring aggressive data flagging. This issue is less pronounced in SEPIA180 due to its lower frequency .

Research Case Studies Highlighting this compound’s Utility

Molecular Gas in NGC 7213

This compound detected diffuse CO(2–1) emission in NGC 7213’s central region, which was missed by ALMA due to interferometric spatial filtering. This confirmed the presence of large-scale molecular gas reservoirs overlooked by high-resolution interferometers .

Small Magellanic Cloud Outflows

This compound mapped ¹²CO(2–1) in SMC-C1 and SMC-C2 with 0.25 km s⁻¹ velocity resolution, revealing outflow kinematics with an RMS noise of 32–37 mK per channel. The data underscored this compound’s capability to resolve faint, extended structures .

H₂CO in Massive Star-Forming Regions

This compound observed five H₂CO(3–2) transitions in Orion A, providing density and temperature estimates (n(H₂) ≈ 10⁵ cm⁻³, T ≈ 50 K) critical for modeling early-stage star formation .

Limitations and Mitigation Strategies

• Standing Waves: Discarding affected polarizations reduces integration time by ~50%. Using wobbler-switching and advanced baseline modeling (e.g., polynomial fits) improves data quality .
• Weather Dependency : High-frequency performance (e.g., CO(3–2)) degrades under high precipitable water vapor (>1.5 mm). Observing campaigns prioritize dry seasons .